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Introduction:

The determination of extracellular water (ECW) volume is a crucial parameter in a multitude of

research and clinical settings, providing insights into nutritional status, fluid balance, and the

pharmacokinetic properties of therapeutic agents.[1][2] The sodium bromide (NaBr) dilution

technique is a widely accepted and practical method for estimating ECW.[1][3] This method is

predicated on the principle of indicator dilution, where a known amount of a tracer substance—

in this case, bromide—is introduced into the body and its concentration is measured after it has

distributed throughout the ECW.[4] Bromide is a suitable tracer as it primarily distributes within

the extracellular space, is not metabolized, and is slowly excreted by the kidneys.[2][4]

This document provides a comprehensive overview of the sodium bromide dilution technique,

including detailed experimental protocols, data presentation, and a discussion of the underlying

principles.

Principle of the Method
The fundamental principle behind the sodium bromide dilution technique is that the volume of

a fluid compartment can be calculated by measuring the dilution of a known amount of a tracer

that distributes uniformly within that compartment.[4] The formula for this calculation is:
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Volume of Distribution (V) = Amount of Tracer Administered (A) / Concentration of Tracer in the

Fluid (C)

When sodium bromide is administered, the bromide ions (Br-) distribute throughout the

extracellular fluid, which includes plasma and interstitial fluid.[5] By measuring the plasma

concentration of bromide before and after administration, the change in concentration can be

used to calculate the bromide space, which is a reliable estimate of the ECW volume.[6]

Applications in Research and Drug Development
Physiological and Pathophysiological Studies: Assessing fluid shifts in various conditions

such as malnutrition, obesity, and wasting diseases like AIDS.[1][3]

Nutritional Assessment: ECW is an important component of body composition and can

provide information on nutritional status.[1][7]

Pharmacokinetics: Determining the volume of distribution for drugs that are primarily

distributed in the extracellular fluid.

Clinical Trials: Monitoring changes in fluid balance in response to therapeutic interventions.

Experimental Protocols
The following protocols are generalized and may require optimization based on the specific

research question, subject population (human or animal), and available analytical

instrumentation.

Protocol 1: Oral Administration of Sodium Bromide in
Human Subjects
This protocol is adapted for studies where intravenous administration is not feasible or

desirable.

Materials:

Analytical grade Sodium Bromide (NaBr) powder

Distilled or deionized water
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Precision balance

Volumetric flasks

Sterile collection tubes (e.g., heparinized or EDTA tubes) for blood samples

Centrifuge

Analytical instrument for bromide concentration measurement (e.g., Ion Chromatograph,

HPLC)

Procedure:

Subject Preparation:

Subjects should fast overnight (8-12 hours) to ensure a baseline state.

Record the subject's precise body weight.

Collect a baseline (pre-dose) blood sample.

Bromide Solution Preparation:

Prepare a 3% (w/v) solution of sodium bromide in distilled water. For example, dissolve 3

g of NaBr in distilled water to a final volume of 100 mL. The solution should be prepared

fresh.

Bromide Administration:

Administer the 3% NaBr solution orally at a dose of 1 mL per kg of body weight.[7]

Equilibration and Sample Collection:

Allow for an equilibration period for the bromide to distribute throughout the ECW.

Collect post-dose blood samples at 2, 3, and 4 hours after administration.[6][7] Taking

multiple samples allows for confirmation that equilibrium has been reached.[6]

Sample Processing:
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Centrifuge the blood samples to separate the plasma.

Store the plasma samples at -20°C or below until analysis.

Bromide Analysis:

Determine the bromide concentration in the pre- and post-dose plasma samples using a

validated analytical method such as ion chromatography or high-performance liquid

chromatography (HPLC).[6]

Calculation of Extracellular Water Volume:

The ECW volume is calculated using the following formula:

ECW (L) = [Amount of Br- administered (mmol) / (Plasma Br- concentration post-dose

(mmol/L) - Plasma Br- concentration pre-dose (mmol/L))] x 0.90 x 0.95 x 0.94

Correction Factors:

0.90: Accounts for the non-extracellular distribution of bromide into cells, primarily red

blood cells.[3][6]

0.95: Corrects for the Donnan equilibrium, which describes the unequal distribution of

permeable ions across a semipermeable membrane.[3][6]

0.94: Accounts for the water content of plasma.[8]

Protocol 2: Intravenous Administration of Sodium
Bromide in Animal Models (e.g., Horses)
This protocol is suitable for animal studies where a more controlled and rapid administration is

required.

Materials:

Sterile, injectable-grade Sodium Bromide solution

Syringes and infusion equipment
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Catheters (if required for repeated sampling)

Sterile collection tubes for blood samples

Centrifuge

Analytical instrument for bromide concentration measurement

Procedure:

Animal Preparation:

The animal should be handled according to approved institutional animal care and use

committee (IACUC) protocols.

Record the animal's precise body weight.

Collect a baseline (pre-infusion) blood sample.

Bromide Administration:

Administer a known dose of sodium bromide intravenously. A dose of 30 mg/kg of body

weight has been used in horses.[9] The infusion should be given over a short period (e.g.,

3 minutes).[9]

Equilibration and Sample Collection:

Collect post-infusion blood samples. The timing of post-infusion samples can vary

depending on the species. For horses, a sample at 5 hours post-infusion has been shown

to be sufficient for estimating ECW.[9]

Sample Processing and Analysis:

Process the blood samples to obtain plasma or serum as described in Protocol 1.

Analyze the bromide concentration in the samples.

Calculation of Extracellular Water Volume:
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Use the same formula as in Protocol 1 to calculate the corrected bromide space, which

provides an estimate of the ECW volume.

Data Presentation
Quantitative data from sodium bromide dilution studies should be presented in a clear and

organized manner to facilitate comparison and interpretation.

Table 1: Typical Doses and Timelines for Sodium Bromide Administration

Subject
Population

Administration
Route

Sodium
Bromide Dose

Post-Dose
Sampling
Times

Reference

Adult Humans Oral

3% solution at 1

mL/kg body

weight

2, 3, and 4 hours [7]

Adult Humans Ingestion
5 g of 4 M

sodium bromide
3 hours [6]

Horses Intravenous
30 mg/kg body

weight
5 hours [9]

Table 2: Example Calculation of Extracellular Water Volume
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Parameter Value Unit

Subject Body Weight 70 kg

Dose of 3% NaBr solution (1

mL/kg)
70 mL

Amount of NaBr administered

(30 mg/mL)
2100 mg

Molar Mass of NaBr 102.89 g/mol

Molar Mass of Br- 79.90 g/mol

Amount of Br- administered 1630.8 mg

Amount of Br- administered 20.41 mmol

Pre-dose Plasma Br-

Concentration
0.1 mmol/L

Post-dose Plasma Br-

Concentration (at equilibrium)
1.2 mmol/L

Change in Plasma Br-

Concentration
1.1 mmol/L

Uncorrected Bromide Space 18.55 L

Corrected ECW Volume 15.72 L

Note: The corrected ECW volume is calculated by multiplying the uncorrected bromide space

by the correction factors (0.90 x 0.95 x 0.94).

Table 3: Comparison of ECW Estimates by Different Methods in AIDS Patients
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Method Mean ECW (L) Standard Deviation (L)

Sodium Bromide (NaBr)

Dilution
15.1 2.2

Total Body Chlorine (TBCl) 15.4 1.7

Total Body Water/Total Body

Potassium (TBW/TBK)
18.6 3.4

Radioactive Sulfate (35SO4)

Dilution
13.3 3.0

Data from a study on 11 male

patients with AIDS.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b107317#sodium-bromide-dilution-
technique-for-measuring-extracellular-water-volume]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b107317#sodium-bromide-dilution-technique-for-measuring-extracellular-water-volume
https://www.benchchem.com/product/b107317#sodium-bromide-dilution-technique-for-measuring-extracellular-water-volume
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107317?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

